![molecular formula C20H30N2O3 B13373094 2-(Diethylamino)ethyl 4-[(cyclopentylacetyl)amino]benzoate](/img/structure/B13373094.png)
2-(Diethylamino)ethyl 4-[(cyclopentylacetyl)amino]benzoate
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Description
2-(Diethylamino)ethyl 4-[(cyclopentylacetyl)amino]benzoate is a chemical compound with a complex structure that includes a diethylamino group, a cyclopentylacetyl group, and a benzoate moiety
Properties
Molecular Formula |
C20H30N2O3 |
|---|---|
Molecular Weight |
346.5 g/mol |
IUPAC Name |
2-(diethylamino)ethyl 4-[(2-cyclopentylacetyl)amino]benzoate |
InChI |
InChI=1S/C20H30N2O3/c1-3-22(4-2)13-14-25-20(24)17-9-11-18(12-10-17)21-19(23)15-16-7-5-6-8-16/h9-12,16H,3-8,13-15H2,1-2H3,(H,21,23) |
InChI Key |
PMNAGWYVZZJRRB-UHFFFAOYSA-N |
Canonical SMILES |
CCN(CC)CCOC(=O)C1=CC=C(C=C1)NC(=O)CC2CCCC2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(Diethylamino)ethyl 4-[(cyclopentylacetyl)amino]benzoate typically involves multiple steps. One common method involves the reaction of 4-aminobenzoic acid with cyclopentylacetyl chloride to form 4-[(cyclopentylacetyl)amino]benzoic acid. This intermediate is then reacted with 2-(diethylamino)ethyl chloride under basic conditions to yield the final product .
Industrial Production Methods
Industrial production methods for this compound are not well-documented in the literature. large-scale synthesis would likely involve optimization of the reaction conditions to maximize yield and purity, as well as the use of continuous flow reactors to enhance efficiency and scalability.
Chemical Reactions Analysis
Types of Reactions
2-(Diethylamino)ethyl 4-[(cyclopentylacetyl)amino]benzoate can undergo various chemical reactions, including:
Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized products.
Reduction: Reduction reactions can be carried out to modify the functional groups present in the compound.
Substitution: Nucleophilic substitution reactions can occur, particularly at the diethylamino group.
Common Reagents and Conditions
Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide can be used.
Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are typically employed.
Substitution: Nucleophiles such as amines or thiols can be used under basic or acidic conditions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines.
Scientific Research Applications
2-(Diethylamino)ethyl 4-[(cyclopentylacetyl)amino]benzoate has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Medicine: Research is ongoing to explore its potential as a pharmaceutical agent, particularly in the treatment of certain diseases.
Industry: It may be used in the development of new materials or as an intermediate in chemical manufacturing processes.
Mechanism of Action
The mechanism of action of 2-(Diethylamino)ethyl 4-[(cyclopentylacetyl)amino]benzoate involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the growth of bacteria by interfering with essential metabolic pathways .
Comparison with Similar Compounds
Similar Compounds
Ethyl 4-{[{[2-(diethylamino)ethyl]amino}(oxo)acetyl]amino}benzoate: This compound has a similar structure but with an ethyl group instead of a cyclopentyl group.
4-Amino-N-[2-(diethylamino)ethyl]benzamide: Another related compound with a benzamide moiety instead of a benzoate group.
Uniqueness
2-(Diethylamino)ethyl 4-[(cyclopentylacetyl)amino]benzoate is unique due to the presence of the cyclopentylacetyl group, which may confer distinct chemical and biological properties compared to its analogs. This uniqueness can be leveraged in the design of new compounds with improved efficacy and selectivity for specific applications.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
